N-(2-ethoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C18H18N6O3/c1-2-26-14-7-4-3-6-13(14)21-18(25)24-10-12(11-24)17-22-16(23-27-17)15-19-8-5-9-20-15/h3-9,12H,2,10-11H2,1H3,(H,21,25)
• InChI Key: OTUSEIPTYQLQGN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CC=N4
• Molecular Formula: C18H18N6O3
• Molecular Weight: 366.4 g/mol

Description

N-(2-ethoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C18H18N6O3 and its molecular weight is 366.381. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activities

• Heterocyclic Compound Synthesis : Novel heterocyclic compounds derived from visnagenone–ethylacetate and khellinone–ethylacetate have been synthesized, showcasing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. These compounds indicate the potential utility of such derivatives in medical applications related to inflammation and pain management (Abu‐Hashem et al., 2020).

• Antidiabetic Activity : A series of N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides demonstrated in vitro antidiabetic activity through α-amylase inhibition, suggesting a promising route for the development of antidiabetic medications (Lalpara et al., 2021).

• Anticancer and Antimicrobial Activities : Pyrazolo[1,5-a]pyrimidine derivatives and Schiff bases synthesized from N-aryl-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides showed significant in vitro cytotoxicity against various cancer cell lines and antimicrobial activities, highlighting their potential in cancer therapy and infection control (Hassan et al., 2014).

• Antitubercular and Antioxidant Activities : Pyrimidine-azetidinone analogues have been synthesized and evaluated for their in vitro antimicrobial, antitubercular, and antioxidant activities. These findings support the exploration of such compounds for the development of new therapeutic agents against tuberculosis and oxidative stress-related diseases (Chandrashekaraiah et al., 2014).